3-((4-(4-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one
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Description
3-((4-(4-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C27H32FN3O4 and its molecular weight is 481.568. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
New Phenolic Mannich Bases with Piperazines
This study involves the synthesis of new Mannich bases with the inclusion of piperazines, evaluated for cytotoxic/anticancer and carbonic anhydrase (CA) inhibitory effects. Compounds exhibited selective potency in cytotoxic and CA inhibitory activities, suggesting their potential for further design and evaluation in medical research (Gul et al., 2019).
Crystal Structure Analysis
Hydrochloride Salt of Piperazinyl-quinolinone Derivatives
A study on the crystal structure and Hirshfeld surface analysis of hydrochloride salts related to piperazinyl-quinolinone derivatives provided insights into the molecular interactions and structural comparisons with fluorinated analogues. Such analyses are crucial for understanding the physicochemical properties of these compounds (Ullah & Stoeckli-Evans, 2021).
Microwave-Assisted Synthesis and Biological Activities
Hybrid Molecules Derived from Norfloxacin
The microwave-assisted synthesis of hybrid molecules derived from norfloxacin and their subsequent evaluation for antimicrobial activities highlighted the versatility of incorporating piperazine derivatives into therapeutic agents. Some compounds showed excellent antimicrobial activity, indicating their potential as novel antimicrobial agents (Menteşe et al., 2013).
Antioxidant Properties
Antioxidant Properties of Piperazine Derivatives
A study focused on the antioxidant properties of compounds containing piperazine derivatives, evaluated using various assays. The findings suggest that certain piperazine derivatives exhibit significant antioxidant activity, which could be beneficial in designing new antioxidant agents (Malík et al., 2017).
Anticonvulsant and Antimicrobial Activities
Anticonvulsant and Antimicrobial Activities of Kojic Acid Derivatives
Research into kojic acid derivatives containing piperazine groups revealed their potential anticonvulsant and antimicrobial properties. This demonstrates the compound's broader application scope in developing new therapeutic agents for treating seizures and microbial infections (Aytemir et al., 2010).
Properties
IUPAC Name |
3-[[4-(4-fluorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methyl]-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32FN3O4/c1-19-17-24(32)25(27(33)31(19)15-16-34-2)26(20-5-4-6-23(18-20)35-3)30-13-11-29(12-14-30)22-9-7-21(28)8-10-22/h4-10,17-18,26,32H,11-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAXQAOLNKRIVPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CCOC)C(C2=CC(=CC=C2)OC)N3CCN(CC3)C4=CC=C(C=C4)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.